Thalidomide-O-COOH
Thalidomide-O-COOH
Cereblon ligand 1 is a building block in the synthesis of proteolysis-targeting chimera technologies (PROTACs).
TCE35031 is a Carboxylic acid-functionalized Thalidomide and Cereblon ligand for PROTACs.
TCE35031 is a Carboxylic acid-functionalized Thalidomide and Cereblon ligand for PROTACs.
Brand Name:
Vulcanchem
CAS No.:
1061605-21-7
VCID:
VC0544738
InChI:
InChI=1S/C15H12N2O7/c18-10-5-4-8(13(21)16-10)17-14(22)7-2-1-3-9(12(7)15(17)23)24-6-11(19)20/h1-3,8H,4-6H2,(H,19,20)(H,16,18,21)
SMILES:
C1CC(=O)NC(=O)C1N2C(=O)C3=C(C2=O)C(=CC=C3)OCC(=O)O
Molecular Formula:
C15H12N2O7
Molecular Weight:
332.26 g/mol
Thalidomide-O-COOH
CAS No.: 1061605-21-7
Cat. No.: VC0544738
Molecular Formula: C15H12N2O7
Molecular Weight: 332.26 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Cereblon ligand 1 is a building block in the synthesis of proteolysis-targeting chimera technologies (PROTACs). TCE35031 is a Carboxylic acid-functionalized Thalidomide and Cereblon ligand for PROTACs. |
|---|---|
| CAS No. | 1061605-21-7 |
| Molecular Formula | C15H12N2O7 |
| Molecular Weight | 332.26 g/mol |
| IUPAC Name | 2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyacetic acid |
| Standard InChI | InChI=1S/C15H12N2O7/c18-10-5-4-8(13(21)16-10)17-14(22)7-2-1-3-9(12(7)15(17)23)24-6-11(19)20/h1-3,8H,4-6H2,(H,19,20)(H,16,18,21) |
| Standard InChI Key | ZVWIXIGBWIEDFO-UHFFFAOYSA-N |
| SMILES | C1CC(=O)NC(=O)C1N2C(=O)C3=C(C2=O)C(=CC=C3)OCC(=O)O |
| Canonical SMILES | C1CC(=O)NC(=O)C1N2C(=O)C3=C(C2=O)C(=CC=C3)OCC(=O)O |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator